Cas no 741732-65-0 (3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide)

• Product Name: 3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide
• CAS No: 741732-65-0
• MF: C₁₉H₂₀N₄O₅S
• MW: 416.450902938843
• CID: 6259920
• PubChem ID: 5951544
• Update Time: 2025-05-20

3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 741732-65-0
• 3-nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide
• Z31104857
• EN300-26601921
• 3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide

• Inchi： 1S/C19H20N4O5S/c20-19(24)16-6-7-17(18(14-16)23(25)26)21-9-11-22(12-10-21)29(27,28)13-8-15-4-2-1-3-5-15/h1-8,13-14H,9-12H2,(H2,20,24)/b13-8+
• InChI Key： DHGDUWPXSQNNRV-MDWZMJQESA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C2C=CC(C(N)=O)=CC=2[N+](=O)[O-])CC1)(=O)=O

Computed Properties

• Exact Mass: 416.11544092g/mol
• Monoisotopic Mass: 416.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 138Ų

Additional information on 3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide

Comprehensive Overview of 3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide (CAS No. 741732-65-0)

3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide (CAS No. 741732-65-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound features a nitrobenzamide core linked to a piperazine moiety via a styrenesulfonyl bridge, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or signal transduction modulator, aligning with current trends in precision medicine and targeted therapies.

The molecular structure of 3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide contributes to its reactivity and binding affinity, which are critical for its role in medicinal chemistry. Recent studies highlight its relevance in addressing drug-resistant pathogens and inflammatory diseases, topics that dominate modern biomedical discussions. Its sulfonyl and nitro functional groups enhance its ability to interact with biological targets, a feature increasingly sought after in the development of next-generation therapeutics.

From a synthetic perspective, CAS No. 741732-65-0 is often utilized in the preparation of small molecule libraries for high-throughput screening. This aligns with the growing demand for AI-driven drug discovery and computational chemistry, as researchers leverage machine learning to identify novel compounds with therapeutic potential. The compound’s compatibility with click chemistry and cross-coupling reactions further expands its utility in modular synthesis, a hot topic in green chemistry and sustainable pharmaceutical manufacturing.

Market trends indicate rising interest in 3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide among contract research organizations (CROs) and academic labs focusing on cancer research and neurodegenerative diseases. Its mechanism of action, potentially involving protein-protein interaction inhibition, positions it as a candidate for tackling undruggable targets—a key challenge in contemporary drug development. Analysts note increased patent filings related to its derivatives, reflecting its commercial viability.

In formulation science, the compound’s solubility profile and stability under physiological conditions are critical parameters being optimized. These characteristics are frequently searched in conjunction with drug delivery systems and nanocarrier technologies, highlighting its relevance to cutting-edge biomedical applications. Researchers are also exploring its potential in photodynamic therapy, given the light-sensitive properties imparted by its nitroaromatic component.

Quality control protocols for 741732-65-0 emphasize HPLC purity analysis and spectroscopic characterization, ensuring reproducibility in research settings. These protocols are often queried alongside QC/QA best practices in pharmaceutical forums, underscoring the compound’s integration into rigorous scientific workflows. Regulatory compliance, particularly concerning ICH guidelines, further enhances its adoption in preclinical studies.

Emerging applications of 3-Nitro-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]benzamide include its use as a fluorescent probe for cellular imaging, capitalizing on its inherent chromophoric properties. This aligns with the surge in demand for theranostic agents that combine diagnostic and therapeutic functions—a trending niche in personalized medicine. Its structural analogs are also being investigated for antiviral activity, resonating with global health priorities.

In summary, CAS No. 741732-65-0 represents a multifaceted compound bridging medicinal chemistry, materials science, and biotechnology. Its adaptability to diverse research needs—from drug discovery to diagnostic tools—ensures its continued relevance in an evolving scientific landscape. As innovation accelerates in life sciences, this compound is poised to play a pivotal role in addressing unmet medical challenges.